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Compound of Interest

Compound Name: Thulium sulfate

Cat. No.: B1580485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Thulium(III) sulfate, with a focus on its anhydrous (Tm₂(SO₄)₃) and octahydrate

(Tm₂(SO₄)₃·8H₂O) forms. The information is intended for use in research, drug development,

and other scientific applications where the precise characteristics of this rare earth compound

are critical.

Physical Properties
Thulium(III) sulfate is a compound of the rare earth metal thulium. The most commonly

available form is the octahydrate, which presents as a light green crystalline powder.[1] The

anhydrous form is described as white in appearance.[2] A significant challenge in the study of

Thulium(III) sulfate is the limited availability of comprehensive physical data, particularly

concerning its thermal properties. Many standard physical constants, such as melting and

boiling points, are not well-documented in the available literature.[2][3]

Quantitative Physical Data
The following tables summarize the available quantitative physical data for both anhydrous

Thulium(III) sulfate and its octahydrate.

Table 1: Physical Properties of Anhydrous Thulium(III) Sulfate (Tm₂(SO₄)₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1580485?utm_src=pdf-interest
https://prochemonline.com/product/thuliumsulfate-3622/
https://prochemonline.com/wp-content/uploads/2021/06/3623.ThuliumSulfateOctahydrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3623.ThuliumSulfateOctahydrate.pdf
https://www.americanelements.com/thulium-sulfate-13778-40-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions

Molar Mass 626.04 g/mol -

Density 1.130 g/cm³ at 25 °C[4]

Solubility in Water 160.32 g/L at 25 °C[4]

Melting Point Not Available -

Boiling Point Not Available -

Table 2: Physical Properties of Thulium(III) Sulfate Octahydrate (Tm₂(SO₄)₃·8H₂O)

Property Value Conditions

Molar Mass 770.18 g/mol [1][5]

Appearance Light green powder [1]

Solubility in Water Soluble [6]

Melting Point Not Available [2]

Boiling Point Not Available [2]

Decomposition

Decomposes upon heating to

yield sulfur oxides and thulium

oxide[2]

-

Chemical Properties
Thulium(III) sulfate is a moderately water- and acid-soluble source of the thulium ion.[3] It is

stable in air and moisture under standard conditions.[2] As a typical metal sulfate, it is expected

to undergo double displacement reactions in aqueous solutions, for instance, reacting with

barium salts to precipitate barium sulfate.[4]

Reactivity and Stability
Stability: The compound is stable under normal conditions but is hygroscopic.[2]
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Incompatibilities: It is incompatible with strong oxidizing agents.[2]

Hazardous Decomposition: When heated to decomposition, it emits toxic fumes of sulfur

oxides and thulium oxide.[2]

Experimental Protocols
Synthesis of Thulium(III) Sulfate Octahydrate
The synthesis of Thulium(III) sulfate is most commonly achieved through the reaction of

Thulium(III) oxide with sulfuric acid. The following is a generalized protocol for this synthesis in

a laboratory setting.

Materials:

Thulium(III) oxide (Tm₂O₃)

Concentrated sulfuric acid (H₂SO₄)

Deionized water

Beakers and flasks

Heating plate with magnetic stirring

Crystallization dish

Buchner funnel and filter paper

Vacuum flask

Procedure:

Stoichiometric Calculation: Calculate the required molar amounts of Thulium(III) oxide and

sulfuric acid based on the reaction: Tm₂O₃ + 3H₂SO₄ → Tm₂(SO₄)₃ + 3H₂O

Dissolution of Thulium Oxide:
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Carefully add a stoichiometric excess of concentrated sulfuric acid to a beaker containing

deionized water to create a dilute sulfuric acid solution. Caution: Always add acid to water,

not the other way around, due to the exothermic nature of the dilution.

Slowly add the pre-weighed Thulium(III) oxide powder to the stirred, warm sulfuric acid

solution.

Continue to heat and stir the mixture until the Thulium(III) oxide has completely dissolved,

resulting in a clear, light green solution.

Crystallization:

Transfer the resulting Thulium(III) sulfate solution to a crystallization dish.

Allow the solution to cool slowly to room temperature. To promote the formation of larger

crystals, the dish can be loosely covered and left undisturbed.

For higher yield, the solution can be further concentrated by gentle heating before cooling.

Isolation and Purification:

Once a sufficient amount of crystals has formed, isolate them from the mother liquor by

vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold deionized water to remove any residual

acid.

A second wash with a water-miscible organic solvent, such as ethanol, can aid in drying.

Drying:

Dry the collected crystals in a desiccator over a suitable drying agent or in a low-

temperature oven to obtain the final Thulium(III) sulfate octahydrate product.

Visualizations
Synthesis Workflow of Thulium(III) Sulfate Octahydrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps in the laboratory synthesis of Thulium(III) sulfate

octahydrate.

Reactant Preparation
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Caption: Workflow for the synthesis of Thulium(III) sulfate octahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580485#physical-and-chemical-properties-of-
thulium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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